Cas no 956006-91-0 (2-(4-Cyclopropylbenzyl)-4-bromobenzonitrile)

• Product Name: 2-(4-Cyclopropylbenzyl)-4-bromobenzonitrile
• CAS No: 956006-91-0
• MF: C₁₇H₁₄BrN
• MW: 312.203763484955
• CID: 2133784
• Update Time: 2023-08-04

2-(4-Cyclopropylbenzyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyclopropylbenzyl)-4-bromobenzonitrile
• 2-(4-Cyclopropylbenzyl)-4-bromobenzonitrile

• Inchi： 1S/C17H14BrN/c18-17-8-7-15(11-19)16(10-17)9-12-1-3-13(4-2-12)14-5-6-14/h1-4,7-8,10,14H,5-6,9H2
• InChI Key： KJDBEDRUJUZJBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C=1)CC1C=CC(=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Topological Polar Surface Area: 23.8